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Compound of Interest

Compound Name:
6-[(3-Chloropropyl)amino]-1,3-

dimethyluracil

Cat. No.: B131462 Get Quote

Unidentified Compound: 6-CPDMU
A comprehensive search of chemical and biological databases has yielded no direct

identification for a compound designated "6-CPDMU." This acronym does not correspond to a

recognized molecular entity in the public domain, preventing the fulfillment of the request for its

molecular formula, weight, and associated technical data.

The initial search strategy aimed to locate the fundamental chemical properties of 6-CPDMU.

However, the search results did not contain any compound with this specific name. The results

retrieved were for various other chemical substances, none of which were identified as 6-

CPDMU.

Without a confirmed chemical identity, it is impossible to provide the requested in-depth

technical guide, which would include:

Molecular Formula and Weight: These are fundamental properties that cannot be determined

without knowing the compound's structure.

Quantitative Data: No data can be compiled without a subject compound.

Experimental Protocols: Methodologies are specific to the compound being studied.

Signaling Pathways and logical relationships: These are biological activities that are

elucidated after a compound is identified and characterized.
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To proceed with this request, the full chemical name, CAS number, IUPAC name, or any other

formal identifier for "6-CPDMU" is required. Researchers, scientists, and drug development

professionals are encouraged to verify the nomenclature of the compound of interest to ensure

accurate data retrieval and analysis.

To cite this document: BenchChem. [6-CPDMU molecular formula and weight]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b131462#6-cpdmu-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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